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Compound of Interest

Compound Name:
5-Bromo-N2-methylpyridine-2,3-

diamine

Cat. No.: B1283442 Get Quote

This in-depth technical guide provides a comprehensive overview of a proposed synthetic

pathway for 5-Bromo-N2-methylpyridine-2,3-diamine, a valuable heterocyclic building block

for researchers, scientists, and professionals in drug development. The guide details the

experimental protocols for each synthetic step, presents quantitative data in structured tables,

and includes visualizations of the synthetic workflow.

Proposed Synthetic Pathway
The synthesis of 5-Bromo-N2-methylpyridine-2,3-diamine can be achieved through a four-

step process commencing with the commercially available 2-aminopyridine. The proposed

pathway involves an initial bromination, followed by nitration, reduction of the nitro group, and a

final selective N-methylation. This route leverages well-established reactions in pyridine

chemistry to construct the target molecule.
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Caption: Proposed four-step synthesis of 5-Bromo-N2-methylpyridine-2,3-diamine.
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Physicochemical and Reaction Data
The following tables summarize the key quantitative data for the starting material,

intermediates, and the final product.

Table 1: Physicochemical Properties of Compounds

Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Physical Form
Melting Point
(°C)

2-Aminopyridine C₅H₆N₂ 94.12 Solid 58-60

2-Amino-5-

bromopyridine
C₅H₅BrN₂ 173.01 Solid 132-135[1]

2-Amino-5-

bromo-3-

nitropyridine

C₅H₄BrN₃O₂ 218.01[2] Yellow Solid[3] 202-204[1]

5-Bromopyridine-

2,3-diamine
C₅H₆BrN₃ 188.03[4] Solid Not Reported

5-Bromo-N2-

methylpyridine-

2,3-diamine

C₆H₈BrN₃ 202.05 Solid (Predicted) Not Reported

Table 2: Summary of Reaction Conditions and Yields
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Step Reaction Key Reagents Solvent
Typical Yield
(%)

1 Bromination

Phenyltrimethyla

mmonium

tribromide

Chloroform 75-78[5]

2 Nitration
Conc. HNO₃,

Conc. H₂SO₄
- 78[1]

3 Reduction
Reduced Iron,

HCl
Ethanol/Water 75-85[1]

4 N-methylation
Methyl iodide,

Base

Acetonitrile

(Proposed)
Not Reported

Experimental Protocols
Step 1: Synthesis of 2-Amino-5-bromopyridine
Reaction:

2-Aminopyridine 2-Amino-5-bromopyridine

+ Phenyltrimethylammonium tribromide
_____________________
Chloroform, 25-30°C, 2h

2-Amino-5-bromopyridine 2-Amino-5-bromo-3-nitropyridine

+ Conc. HNO₃

_____________________
Conc. H₂SO₄, 0-5°C
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2-Amino-5-bromo-3-nitropyridine 5-Bromopyridine-2,3-diamine

+ Reduced Iron, HCl
_____________________

Ethanol/Water, Heat

5-Bromopyridine-2,3-diamine 5-Bromo-N2-methylpyridine-2,3-diamine

+ Methyl iodide
_____________________

Base, Acetonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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